Cas no 1705761-96-1 (3-methoxy-N-[2-methoxy-2-(thiophen-3-yl)ethyl]-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-N-[2-methoxy-2-(thiophen-3-yl)ethyl]-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1705761-96-1
• MF: C₁₃H₁₇N₃O₃S
• MW: 295.35738158226
• CID: 5366858
• Update Time: 2025-06-26

3-methoxy-N-[2-methoxy-2-(thiophen-3-yl)ethyl]-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(2-methoxy-2-thiophen-3-ylethyl)-1-methylpyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-methoxy-N-[2-methoxy-2-(3-thienyl)ethyl]-1-methyl-
• 3-methoxy-N-[2-methoxy-2-(thiophen-3-yl)ethyl]-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C13H17N3O3S/c1-16-7-10(13(15-16)19-3)12(17)14-6-11(18-2)9-4-5-20-8-9/h4-5,7-8,11H,6H2,1-3H3,(H,14,17)
• InChI Key： HQVSMPBIRSVGJT-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC(OC)C2C=CSC=2)=O)C(OC)=N1

Additional information on 3-methoxy-N-[2-methoxy-2-(thiophen-3-yl)ethyl]-1-methyl-1H-pyrazole-4-carboxamide

3-Methoxy-N-[2-Methoxy-2-(Thiophen-3-Yl)Ethyl]-1-Methyl-1H-Pyrazole-4-Carboxamide: A Comprehensive Overview

3-Methoxy-N-[2-Methoxy-2-(Thiophen-3-Yl)Ethyl]-1-Methyl-1H-Pyrazole-4-Carboxamide, identified by the CAS number 1705761-96-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrazole ring, a thiophene moiety, and methoxy groups. The combination of these functional groups contributes to its versatile properties, making it a subject of interest in both academic and industrial research.

The pyrazole ring in the molecule is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure is known for its stability and ability to participate in hydrogen bonding, which enhances the compound's solubility and bioavailability. The thiophene group, a five-membered aromatic ring with two sulfur atoms, adds electronic versatility and improves the molecule's ability to interact with biological targets. The methoxy groups attached to the molecule further enhance its hydrophilic properties, making it suitable for various applications in drug design and material science.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its structure allows for easy modification, enabling researchers to explore its applications in fields such as antimicrobial agents, anti-inflammatory drugs, and cancer therapeutic agents. For instance, modifications to the thiophene moiety have shown promise in developing compounds with enhanced selectivity towards specific biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The synthesis begins with the preparation of the pyrazole ring, followed by the introduction of methoxy groups and the thiophene moiety. The final step involves amide bond formation to complete the structure. Researchers have optimized these steps to improve yield and purity, making large-scale production feasible.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the compound exhibits strong binding affinity towards various enzymes and receptors, suggesting its potential as a lead compound in drug discovery. Additionally, quantum chemical calculations have provided insights into its electronic structure, which is crucial for predicting its reactivity in different chemical environments.

In conclusion, 3-Methoxy-N-[2-Methoxy-2-(Thiophen-3-Yl)Ethyl]-1-Methyl-1H-Pyrazole-4-Carboxamide represents a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool in both academic research and industrial development.